Cas no 1291863-68-7 (N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine)

• Product Name: N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• CAS No: 1291863-68-7
• MF: C₁₉H₂₂ClFN₆O
• MW: 404.868985652924
• CID: 5322229
• Update Time: 2025-05-21

N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine
• [5-(3-chloroanilino)triazolidin-4-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone

• Inchi： 1S/C19H22ClFN6O/c20-13-2-1-3-15(12-13)22-18-17(23-25-24-18)19(28)27-10-8-26(9-11-27)16-6-4-14(21)5-7-16/h1-7,12,17-18,22-25H,8-11H2
• InChI Key： HHRAYPKRFCOKHP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC1C(C(N2CCN(C3C=CC(=CC=3)F)CC2)=O)NNN1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 527
• XLogP3: 3.4
• Topological Polar Surface Area: 71.7

Additional information on N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

The compound N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine (CAS No. 1291863-68-7) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring system, a piperazine moiety, and halogenated aromatic groups. These structural elements contribute to its intriguing chemical properties and biological activity.

Recent studies have highlighted the importance of triazole-containing compounds in drug discovery due to their ability to modulate various biological targets. The presence of the piperazine ring further enhances the compound's pharmacological profile by providing additional sites for hydrogen bonding and hydrophobic interactions. The chlorine and fluorine substituents on the aromatic rings also play a critical role in modulating the compound's solubility, stability, and bioavailability.

One of the most notable aspects of this compound is its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a family of membrane proteins that play a central role in cellular signaling and are implicated in numerous diseases, including cardiovascular disorders, neurodegenerative diseases, and cancer. Preclinical studies have demonstrated that N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine exhibits selective binding affinity for certain GPCR subtypes, making it a promising candidate for therapeutic intervention.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the triazole core through click chemistry reactions and the subsequent functionalization with the piperazine and aromatic substituents. The use of click chemistry ensures high yields and excellent regioselectivity, which are critical for producing pure samples suitable for biological testing.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical models. Its lipophilicity, as determined by logP values, suggests good membrane permeability, while its metabolic stability indicates potential for sustained drug levels in vivo. These attributes are essential for developing drugs with optimal therapeutic windows.

Recent advancements in computational chemistry have also provided valuable insights into the structure-function relationship of this compound. Molecular docking studies have revealed that the triazole ring serves as a key interaction site for binding to target proteins. Additionally, quantum mechanical calculations have shed light on the electronic properties of the molecule, which are crucial for understanding its reactivity and selectivity.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its ability to facilitate charge transport could enhance device performance.

In conclusion, N-(3-chlorophenyl)-4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine represents a versatile molecule with diverse applications across multiple scientific disciplines. Its structural complexity and functional versatility make it an intriguing subject for further research. As ongoing studies continue to uncover its full potential, this compound holds promise for advancing both medicinal chemistry and materials science.